N~1~-[(1S*,2S*)-2-(4-fluorobenzyl)cyclopentyl]-N~2~-methylglycinamide

• IUPAC Name: N-[(1S,2S)-2-[(4-fluorophenyl)methyl]cyclopentyl]-2-(methylamino)acetamide
• InChI: InChI=1S/C15H21FN2O/c1-17-10-15(19)18-14-4-2-3-12(14)9-11-5-7-13(16)8-6-11/h5-8,12,14,17H,2-4,9-10H2,1H3,(H,18,19)/t12-,14-/m0/s1
• InChI Key: NEFIRLXUKUFFSP-JSGCOSHPSA-N
• Canonical SMILES: CNCC(=O)NC1CCCC1CC2=CC=C(C=C2)F
• Isomeric SMILES: CNCC(=O)N[C@H]1CCC[C@H]1CC2=CC=C(C=C2)F
• Molecular Formula: C15H21FN2O
• Molecular Weight: 264.34 g/mol

Description

N~1~-[(1S*,2S*)-2-(4-fluorobenzyl)cyclopentyl]-N~2~-methylglycinamide, also known as JNJ-38431055, is a novel and potent antagonist of the orexin-2 receptor. Orexin-2 receptor is a G-protein coupled receptor that plays a crucial role in the regulation of sleep-wake cycle, feeding behavior, and cognitive function. JNJ-38431055 has shown promising results in preclinical studies and is being investigated for its therapeutic potential in various neurological disorders.

Mechanism of Action

N~1~-[(1S*,2S*)-2-(4-fluorobenzyl)cyclopentyl]-N~2~-methylglycinamide is a selective antagonist of the orexin-2 receptor. Orexin-2 receptor is primarily expressed in the brain and plays a crucial role in the regulation of sleep-wake cycle, feeding behavior, and cognitive function. N~1~-[(1S*,2S*)-2-(4-fluorobenzyl)cyclopentyl]-N~2~-methylglycinamide binds to the orexin-2 receptor and blocks its activation by endogenous orexin peptides. This leads to a reduction in the activity of orexin neurons, which results in improved cognitive function and reduced anxiety and depression-like behavior.
Biochemical and Physiological Effects:
N~1~-[(1S*,2S*)-2-(4-fluorobenzyl)cyclopentyl]-N~2~-methylglycinamide has been shown to improve cognitive function and memory in animal models of Alzheimer's disease and schizophrenia. It has also been shown to reduce anxiety and depression-like behavior in animal models of anxiety and depression. N~1~-[(1S*,2S*)-2-(4-fluorobenzyl)cyclopentyl]-N~2~-methylglycinamide has a long half-life and good brain penetration, which makes it an attractive candidate for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

N~1~-[(1S*,2S*)-2-(4-fluorobenzyl)cyclopentyl]-N~2~-methylglycinamide has several advantages for lab experiments. It has a long half-life and good brain penetration, which allows for sustained and effective blockade of the orexin-2 receptor. It is also highly selective for the orexin-2 receptor, which reduces the risk of off-target effects. However, N~1~-[(1S*,2S*)-2-(4-fluorobenzyl)cyclopentyl]-N~2~-methylglycinamide has some limitations for lab experiments. It is a relatively new compound and its pharmacokinetic and pharmacodynamic properties are not fully understood. Additionally, its safety and tolerability in humans are not yet known.

Future Directions

There are several future directions for the research on N~1~-[(1S*,2S*)-2-(4-fluorobenzyl)cyclopentyl]-N~2~-methylglycinamide. One potential application is in the treatment of Alzheimer's disease and schizophrenia. N~1~-[(1S*,2S*)-2-(4-fluorobenzyl)cyclopentyl]-N~2~-methylglycinamide has shown promising results in animal models of these disorders, and further studies are needed to determine its efficacy and safety in humans. Another potential application is in the treatment of anxiety and depression. N~1~-[(1S*,2S*)-2-(4-fluorobenzyl)cyclopentyl]-N~2~-methylglycinamide has been shown to reduce anxiety and depression-like behavior in animal models, and further studies are needed to determine its potential as an antidepressant or anxiolytic drug. Finally, N~1~-[(1S*,2S*)-2-(4-fluorobenzyl)cyclopentyl]-N~2~-methylglycinamide may have potential applications in other neurological disorders, such as narcolepsy and addiction, and further studies are needed to explore these possibilities.

Synthesis Methods

N~1~-[(1S*,2S*)-2-(4-fluorobenzyl)cyclopentyl]-N~2~-methylglycinamide is synthesized using a multi-step process. The first step involves the synthesis of 4-fluorobenzyl cyclopentyl ketone, which is then converted into the corresponding alcohol using sodium borohydride. The alcohol is then converted into the corresponding tosylate using p-toluenesulfonyl chloride. The tosylate is then reacted with N-methyl glycine amide in the presence of a base to yield N~1~-[(1S*,2S*)-2-(4-fluorobenzyl)cyclopentyl]-N~2~-methylglycinamide.

Scientific Research Applications

N~1~-[(1S*,2S*)-2-(4-fluorobenzyl)cyclopentyl]-N~2~-methylglycinamide has been extensively studied for its potential therapeutic applications in various neurological disorders. It has been shown to improve cognitive function and memory in animal models of Alzheimer's disease and schizophrenia. It has also been shown to reduce anxiety and depression-like behavior in animal models of anxiety and depression.